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Introduction

A Disintegrin and Metalloproteinase with Thrombospondin Motifs 4 (ADAMTS-4), also known
as aggrecanase-1, is a critical zinc-dependent endopeptidase. Its primary function involves the
degradation of aggrecan, a major proteoglycan component of the extracellular matrix (ECM) in
articular cartilage. The enzymatic activity of ADAMTS-4 is strongly implicated in the pathology
of joint-destructive diseases such as osteoarthritis (OA), where excessive aggrecan cleavage
leads to cartilage breakdown and loss of joint function. Consequently, ADAMTS-4 is a
significant therapeutic target for the development of inhibitors aimed at slowing OA

progression.

Determining the kinetic parameters of ADAMTS-4, specifically the Michaelis constant (Km) and
maximum velocity (Vmax), is fundamental for characterizing its enzymatic efficiency and for
evaluating the potency and mechanism of potential inhibitors. The Km value represents the
substrate concentration at which the reaction velocity is half of Vmax, indicating the affinity of
the enzyme for the substrate. Vmax reflects the maximum rate of the reaction when the
enzyme is saturated with the substrate.
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This protocol outlines a continuous fluorometric assay for determining the Km and Vmax of
ADAMTS-4 using a specific FRET (Fluorescence Resonance Energy Transfer) peptide
substrate. While this guide provides a general framework, it is adaptable for various FRET
substrates, such as the specific peptide Waag-3R, by adjusting excitation/emission
wavelengths to match the substrate's fluorophore/quencher pair. The assay relies on the
cleavage of a peptide sequence that mimics the ADAMTS-4 cleavage site in aggrecan,
separating a fluorophore from a quencher and resulting in a quantifiable increase in
fluorescence.

Signaling Pathway and Experimental Workflow
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Step 1: Reagent Preparation
(Buffer, Substrate Dilutions, Active Enzyme)

Step 2: Assay Plate Setup
(Add Buffer and Substrate to Wells)

Step 3: Reaction Initiation
(Add Active ADAMTS-4 to Wells)

Step 4: Kinetic Read
(Measure Fluorescence Increase Over Time at 37°C)

Step 5: Data Analysis

Calculate Initial Velocity (Vo)
from Linear Slope (RFU/min)

'

Plot Vo vs. [Substrate]

'

Fit Data to Michaelis-Menten Equation
(Non-linear Regression)

Determine Km and Vmax
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e To cite this document: BenchChem. [Application Note: Determination of ADAMTS-4 Kinetic
Parameters (Km and Vmax)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388637/docs#application-note-determination-of-
adamts-4-kinetic-parameters-km-and-vmax]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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